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Chemical Profile of 3-Aminopropanethiol

This table summarizes the basic identifers and key physical properties of 3-Aminopropanethiol that are

relevant for its handling and application.

Property Type Description

CAS Number 462-47-5 [1] [2] [3]

Molecular Formula C₃H₉NS [1] [2] [4]

Molecular Weight 91.18 g/mol [1] [3]

Boiling Point 151.4 °C at 760 mmHg [1] [2] [4]

Density 0.951 g/cm³ [1] [2] [4]

Flash Point 45.4 °C [1] [2]

pKa 9.29 (Predicted) [1] [3]
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This table outlines the known applications of 3-Aminopropanethiol, highlighting its use in the petroleum

industry.

Application Area Specific Use Function/Rationale

Petroleum Industry Corrosion inhibitor for pipelines and

storage tanks [1]

Prevents corrosive degradation,

extending equipment service life and
reducing costs [1].

Organic Synthesis
& Biochemistry

Building block for pharmaceuticals
and agricultural chemicals [1]

Forms stable covalent bonds with other
molecules [1].

Medical
Applications

Treatment for radiation-induced
bone marrow suppression and

acute leukemia [1]

Stimulates blood cell production and
targets cancerous cells [1].

Application Context and Experimental Design

In the petroleum industry, 3-Aminopropanethiol is recognized for its role in preventing the corrosion of

pipelines and storage tanks, which helps to extend their service life and reduce maintenance costs [1]. Its

molecular structure, featuring both a thiol (-SH) and an amine (-NH₂) functional group, is typical for

effective corrosion inhibitors. These groups can facilitate strong adsorption onto metal surfaces, forming a

protective layer that blocks corrosive agents [5].

The following diagram illustrates the conceptual workflow for developing and testing a corrosion inhibitor

like 3-Aminopropanethiol, from molecular design to performance evaluation.
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A generic protocol for a basic weight-loss corrosion test, a standard method for evaluating inhibitor

efficiency, is outlined below.

Experimental Protocol: Gravimetric (Weight-Loss) Corrosion Test

1. Solution Preparation
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Prepare a simulated corrosive environment. For general screening, this is often an acidic

solution (e.g., 1 M HCl).
Prepare a stock solution of 3-Aminopropanethiol in a suitable solvent (e.g., ethanol or water,

depending on its solubility) [5].
Dilute the stock solution to the desired concentrations (e.g., 50 ppm, 100 ppm, 200 ppm) in the

corrosive medium.

2. Metal Specimen Preparation

Use metal coupons (e.g., mild steel) of a standardized size and composition.

Polish the coupons successively with abrasive paper (e.g., 120 to 600 grit) to achieve a uniform
surface.

Clean the coupons thoroughly with distilled water and degrease with acetone. Dry and store in
a desiccator.

Weigh each coupon accurately before immersion (Initial Weight, W₁).

3. Immersion Test

Immerse the pre-weighed metal coupons in the inhibitor-containing solutions and a blank

(corrosive medium without inhibitor) as a control.
Maintain the system at a constant temperature (e.g., 25 °C or 60 °C) for a set period (e.g., 6 to

24 hours).
Ensure tests are conducted in duplicate or triplicate for statistical significance.

4. Post-Exposure Analysis

After immersion, carefully remove the coupons.
Clean them to remove corrosion products, typically by scrubbing with a bristle brush under

running water or using a specific chemical cleaning solution [6].
Dry the coupons completely and weigh them again (Final Weight, W₂).

5. Data Calculation

Corrosion Rate (CR): Calculate the corrosion rate from the weight loss.
Inhibition Efficiency (IE%): Calculate the percentage efficiency of the inhibitor using the

formula: IE% = [(W_blank - W_inhibitor) / W_blank] × 100 where W_blank and
W_inhibitor are the weight losses in the blank and inhibitor solutions, respectively.

Research and Development Considerations
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The search results indicate a significant gap in publicly available data for this specific compound in

corrosion applications. To proceed with research and development, you may need to:

Consult Specialized Literature: Perform a deep search on scientific databases like SciFinder,
Reaxys, or specialized corrosion journals for primary research articles.

Empirical Optimization: Determine the optimal operating parameters (e.g., concentration,
temperature, pH) through systematic laboratory testing, as this data is not available in the general

sources found.
Focus on Mechanism: The amine and thiol functional groups in 3-Aminopropanethiol suggest it

likely acts as an efficient adsorption inhibitor [5]. Further research could focus on characterizing the
adsorption isotherm and the protective film formed on the metal surface.

Conclusion

While 3-Aminopropanethiol is identified as a corrosion inhibitor in the petroleum industry, detailed

quantitative performance data and ready-to-use industrial protocols are not available in the current search.

The chemical property data and general experimental framework provided can serve as a starting point.

However, successful application will likely require dedicated experimental work to generate the necessary

performance data under specific, relevant conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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